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Compound of Interest

Compound Name: 7(Z)-Pentacosene

Cat. No.: B594038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
7(Z)-Pentacosene is a naturally occurring unsaturated cuticular hydrocarbon that plays a

significant role in the chemical communication of several insect species. Primarily identified as

a contact sex pheromone in fruit flies, particularly Drosophila melanogaster, it is involved in

stimulating courtship and copulation.[1][2][3] Its role as a semiochemical extends to other

insects, where it can act as a pheromone, an allomone, or a kairomone, making it a compound

of interest for the development of targeted and environmentally benign pest management

strategies.[4] These application notes provide a summary of the current knowledge on 7(Z)-
Pentacosene and protocols for its evaluation in pest management programs.

Chemical and Biological Properties
7(Z)-Pentacosene is a long-chain monoene with the following chemical properties:
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Property Value Reference

Chemical Name (Z)-7-Pentacosene [5]

CAS Number 63623-49-4 [1][2][3][5]

Molecular Formula C₂₅H₅₀ [1][2][3][5]

Molecular Weight 350.7 g/mol [1][2][3][5]

Purity (Typical) ≥98% [3]

Formulation
Typically a solution in a solvent

like hexane
[1][2]

The biological role of 7(Z)-Pentacosene varies among insect species, highlighting its potential

for species-specific pest management approaches.

Biological Role Insect Species Effect Reference

Contact Sex

Pheromone

Drosophila

melanogaster (Fruit

Fly)

Stimulates male

courtship and

copulation, especially

at high concentrations

or in combination with

other alkenes.[1][2]

[1][2]

Aggregation

Pheromone

European Earwig

(Forficula auricularia)

Promotes aggregation

of individuals.

Allomone Trachypachus gibbsii

Elicits a response in

another species that is

favorable to the

emitter.

[4]

Kairomone Various

Elicits a response in

another species that is

favorable to the

receiver (e.g.,

attracting predators or

parasitoids).
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Pest Management Strategies Utilizing 7(Z)-
Pentacosene
The semiochemical nature of 7(Z)-Pentacosene makes it a candidate for several Integrated

Pest Management (IPM) strategies.[6][7][8][9][10] These strategies aim to manipulate the

behavior of pest insects to reduce their populations and minimize crop damage, while reducing

reliance on broad-spectrum insecticides.

Mating Disruption
Mating disruption involves saturating an area with a synthetic pheromone to prevent males

from locating females, thereby reducing mating success and subsequent offspring.[11][12][13]

For pests where 7(Z)-Pentacosene is a key sex pheromone, this strategy could be highly

effective.

Logical Workflow for Mating Disruption Strategy
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Preparation Phase Implementation Phase

Evaluation Phase

Identify Target Pest
(e.g., Drosophila suzukii)

Confirm 7(Z)-Pentacosene
as Key Pheromone

Select Dispenser Type
(e.g., SPLAT, Fibers)

Determine Application Rate
(e.g., grams/hectare)

Deploy Dispensers in Field
(Pre-mating season)

Monitor Pest Population
(Pheromone traps with high-dose lures)

Analyze Trap Catch Data

Assess Crop Damage

Evaluate Efficacy
(% reduction in mating/damage)
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Setup

Experiment

Analysis

Prepare & Acclimatize Insects

Release Insect

Prepare Pheromone Doses

Place Odor Source

Set up Wind Tunnel

Record Behavior

Analyze Video Recordings

Quantify Behavioral Responses

Compare Dose Responses
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Pheromone Reception

Signal Transduction

Neural Processing & Behavior

7(Z)-Pentacosene

Odorant Binding
Protein (OBP)

Binding

Odorant Receptor (OR)
+ Orco Co-receptor

Transport & Delivery

Ion Channel Opening

Activation

Membrane Depolarization

Action Potential Generation

Signal to Antennal Lobe
& Higher Brain Centers

Behavioral Response
(e.g., Courtship, Mating)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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